3-chloro-4-hydroxybenzene-1-sulfonyl chloride
Overview
Description
3-chloro-4-hydroxybenzene-1-sulfonyl chloride is a chemical compound with the molecular formula C6H4Cl2O3S . It has a molecular weight of 227.07 . The compound is also known by its IUPAC name, 4-chloro-3-hydroxybenzenesulfonyl chloride .
Molecular Structure Analysis
The InChI code for this compound is 1S/C6H4Cl2O3S/c7-5-2-1-4(3-6(5)9)12(8,10)11/h1-3,9H . This code provides a detailed description of the molecule’s structure, including the positions of the chlorine, hydroxy, and sulfonyl chloride groups on the benzene ring .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4-hydroxybenzene-1-sulfonyl chloride involves the conversion of 3-chloro-4-hydroxybenzenesulfonic acid to the corresponding sulfonyl chloride derivative.", "Starting Materials": [ "3-chloro-4-hydroxybenzenesulfonic acid", "Thionyl chloride", "Methanol", "Diethyl ether" ], "Reaction": [ "Dissolve 3-chloro-4-hydroxybenzenesulfonic acid in methanol", "Add thionyl chloride dropwise to the solution while stirring", "Heat the reaction mixture at reflux for 2 hours", "Cool the reaction mixture to room temperature", "Add diethyl ether to the reaction mixture to precipitate the product", "Filter the product and wash with diethyl ether", "Dry the product under vacuum to obtain 3-chloro-4-hydroxybenzene-1-sulfonyl chloride" ] } | |
CAS No. |
25319-94-2 |
Molecular Formula |
C6H4Cl2O3S |
Molecular Weight |
227.06 g/mol |
IUPAC Name |
3-chloro-4-hydroxybenzenesulfonyl chloride |
InChI |
InChI=1S/C6H4Cl2O3S/c7-5-3-4(12(8,10)11)1-2-6(5)9/h1-3,9H |
InChI Key |
QYOQXDXBVDJMAY-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1S(=O)(=O)Cl)Cl)O |
Purity |
95 |
Origin of Product |
United States |
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